(SP-4-1)-[[4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]](6-)]manganate(3-)

• Molecular Formula: C48H24MnN4O8-3
• Molecular Weight: 839.7 g/mol
• IUPAC Name: manganese(3+);4-[10,15,20-tris(4-carboxylatophenyl)porphyrin-22,24-diid-5-yl]benzoate
• InChI: InChI=1S/C48H30N4O8.Mn/c53-45(54)29-9-1-25(2-10-29)41-33-17-19-35(49-33)42(26-3-11-30(12-4-26)46(55)56)37-21-23-39(51-37)44(28-7-15-32(16-8-28)48(59)60)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-5-13-31(14-6-27)47(57)58;/h1-24H,(H6,49,50,51,52,53,54,55,56,57,58,59,60);/q;+3/p-6
• InChI Key: OAWZTKNCHQQRKF-UHFFFAOYSA-H
• Canonical SMILES: C1=CC(=CC=C1C2=C3C=CC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=C(C=C7)C(=O)[O-])C8=CC=C(C=C8)C(=O)[O-])C=C4)C9=CC=C(C=C9)C(=O)[O-])[N-]3)C(=O)[O-].[Mn+3]

Description

(SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]manganate(3-) is a complex compound featuring a porphyrin core with manganese as the central metal ion. This compound is part of a broader class of metalloporphyrins, which are known for their diverse applications in catalysis, medicine, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]manganate(3-) typically involves the following steps:

Formation of the Porphyrin Core: The porphyrin core is synthesized through the condensation of pyrrole and aldehyde derivatives under acidic conditions.

Metalation: The porphyrin core is then reacted with a manganese salt, such as manganese(II) acetate, in the presence of a base to form the metalloporphyrin complex.

Benzoato Substitution: The final step involves the substitution of benzoato groups onto the porphyrin ring, typically using benzoic acid derivatives under reflux conditions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

(SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]manganate(3-) undergoes various chemical reactions, including:

Oxidation: The manganese center can undergo oxidation reactions, often facilitated by oxidizing agents such as hydrogen peroxide or molecular oxygen.

Reduction: Reduction reactions can occur at the manganese center, typically using reducing agents like sodium borohydride.

Substitution: The benzoato groups can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, molecular oxygen, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various benzoic acid derivatives, often under reflux conditions.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield manganese(III) or manganese(IV) complexes, while substitution reactions can produce a variety of metalloporphyrin derivatives .

Scientific Research Applications

(SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]manganate(3-) has numerous applications in scientific research:

Chemistry: Used as a catalyst in oxidation and reduction reactions, particularly in organic synthesis.

Biology: Studied for its potential as a biomimetic catalyst, mimicking the function of natural enzymes.

Medicine: Investigated for its potential in photodynamic therapy and as an MRI contrast agent.

Industry: Utilized in the development of advanced materials, including sensors and electronic devices.

Mechanism of Action

The mechanism of action of (SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]manganate(3-) involves the interaction of the manganese center with various substrates. The porphyrin ring provides a stable environment for the manganese ion, facilitating electron transfer and catalytic activity. Molecular targets and pathways include the oxidation of organic substrates and the reduction of metal ions .

Comparison with Similar Compounds

Similar Compounds

• (SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]cuprate(4-)
• (SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]cobaltate(2-)
• 5,10,15,20-Tetrakis(4-aminophenyl)porphyrin-Co(II)

Uniqueness

(SP-4-1)-[4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl-|EN21,|EN22,|EN23,|EN24)tetrakis[benzoato]]manganate(3-) is unique due to its specific combination of manganese and benzoato ligands, which confer distinct catalytic properties and stability. This makes it particularly effective in oxidation reactions and as a biomimetic catalyst .